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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Bromo-3-nitrobenzamide, a compound of interest in medicinal chemistry and
organic synthesis. This document collates available data on its structure, physical
characteristics, and synthetic methods. It is intended to serve as a valuable resource for
researchers and professionals engaged in drug discovery and development by summarizing
key data and outlining relevant experimental protocols. While extensive experimental data for
this specific compound is limited in publicly accessible literature, this guide provides information
on closely related compounds and general methodologies applicable to its synthesis and
characterization.

Chemical and Physical Properties

4-Bromo-3-nitrobenzamide is a substituted aromatic amide. Its core structure consists of a
benzene ring functionalized with a bromo group, a nitro group, and a carboxamide group.
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These functional groups are expected to influence the molecule's polarity, reactivity, and
potential biological activity.

Tabulated Physical and Chemical Data

A summary of the key physical and chemical properties for 4-Bromo-3-nitrobenzamide is
presented in Table 1. It is important to note that experimental data for some properties, such as
melting point and solubility, are not readily available in the surveyed literature.

Property Value Source
IUPAC Name 4-bromo-3-nitrobenzamide PubChem
CAS Number 879-93-6 PubChem
Molecular Formula C7HsBrN20s3 PubChem
Molecular Weight 245.03 g/mol PubChem
Appearance Not specified

Melting Point Data not available

Boiling Point Data not available

Data not available for the
specific compound. Related
Solubility nitrobenzamides show General chemical principles
solubility in organic solvents
like DMSO and DMF.

Synthesis and Experimental Protocols

The primary synthetic route to 4-Bromo-3-nitrobenzamide involves the amidation of its
corresponding carboxylic acid, 4-bromo-3-nitrobenzoic acid.

Synthesis of 4-Bromo-3-nitrobenzamide from 4-Bromo-
3-nitrobenzoic Acid
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The conversion of 4-bromo-3-nitrobenzoic acid to 4-bromo-3-nitrobenzamide can be
achieved through a two-step process involving the formation of an acyl chloride intermediate
followed by reaction with ammonia.

Experimental Protocol:

Step 1: Synthesis of 4-bromo-3-nitrobenzoyl chloride

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 4-
bromo-3-nitrobenzoic acid in an excess of thionyl chloride (SOCIz).

e Add a catalytic amount of N,N-dimethylformamide (DMF).

o Heat the reaction mixture to reflux and maintain for 2-3 hours, or until the evolution of gas
ceases and the solid has dissolved.

» After cooling to room temperature, remove the excess thionyl chloride under reduced
pressure to yield the crude 4-bromo-3-nitrobenzoyl chloride. This intermediate is often used
in the next step without further purification.

Step 2: Synthesis of 4-Bromo-3-nitrobenzamide

o Dissolve the crude 4-bromo-3-nitrobenzoyl chloride in a suitable anhydrous aprotic solvent
(e.g., dichloromethane or tetrahydrofuran).

e Cool the solution in an ice bath.

e Bubble anhydrous ammonia gas through the solution or add a concentrated aqueous
solution of ammonia dropwise with vigorous stirring.

o Continue stirring at low temperature for 1-2 hours, then allow the reaction to warm to room
temperature and stir for an additional 2-4 hours.

e Quench the reaction by adding water.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate).
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» Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by recrystallization or column chromatography to obtain 4-Bromo-3-
nitrobenzamide.

e To cite this document: BenchChem. [An In-depth Technical Guide to 4-Bromo-3-
nitrobenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268739/docs#an-in-depth-technical-guide-to-4-
bromo-3-nitrobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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